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Compound of Interest

Compound Name: Perbromic acid

Cat. No.: B1211475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Perbromic acid (HBrO₄) is a powerful oxidizing agent and a strong acid, representing the

highest oxidation state of bromine (+7). This guide provides an in-depth overview of its

chemical and physical properties, synthesis protocols, decomposition pathways, and known

applications. Due to its inherent instability, the practical applications of perbromic acid are

limited, primarily confined to specialized laboratory settings. This document consolidates key

technical data and safety protocols to inform researchers and chemical professionals working

with this highly reactive compound.

Core Chemical Identity
Perbromic acid is identified by the following chemical identifiers:
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Identifier Value

CAS Number 19445-25-1[1]

Molecular Formula HBrO₄[1]

Molecular Weight 144.91 g/mol

IUPAC Name Perbromic acid

Synonyms hydroxidotrioxidobromine, [BrO₃(OH)]

Physicochemical and Quantitative Data
Perbromic acid is a colorless and odorless liquid that is highly unstable in its pure form.[1][2] It

is a strong acid with a pKa value of less than 0.[3] Aqueous solutions are stable up to a

concentration of about 6 M (55% HBrO₄); at higher concentrations, it undergoes autocatalytic

decomposition.

The table below summarizes key quantitative data for perbromic acid:

Property Value Conditions

pKa < 0[3]

Decomposition Rate Constant 2.3 × 10⁻⁴ L·mol⁻¹·s⁻¹[3] At 25°C[3]

Activation Energy of

Decomposition
85 kJ·mol⁻¹[3]

UV Absorption (λmax) 290 nm[3]

Molar Absorptivity (ε) 80 L·mol⁻¹·cm⁻¹[3] At 290 nm[3]

Br-O Bond Energy 190 kJ·mol⁻¹[3]

Synthesis and Experimental Protocols
The synthesis of perbromic acid is challenging due to its instability. Direct oxidation methods

analogous to the synthesis of perchloric acid have proven unsuccessful.[3] The first successful
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synthesis was achieved through the radioactive decay of a selenate salt.[4] Currently, several

laboratory-scale synthesis methods are employed.

Synthesis via Oxidation of Bromate with Fluorine
This method is considered a convenient route for producing perbromates, which can then be

protonated to form perbromic acid.[5]

Experimental Protocol:

A solution of sodium bromate (NaBrO₃) is made alkaline.

Gaseous fluorine (F₂) is bubbled through the alkaline bromate solution.

The resulting perbromate ions (BrO₄⁻) are then protonated using a strong acid to yield

perbromic acid.

Synthesis via Protonation of Perbromate Salts
This is an efficient laboratory method for producing purified perbromic acid.[3]

Experimental Protocol:

A solution of sodium perbromate (NaBrO₄) is prepared.

The solution is passed through a cation exchange resin in its hydrogen form.

The resin exchanges the sodium ions for hydrogen ions, resulting in an aqueous solution of

perbromic acid.
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Synthesis of Perbromic Acid

Sodium Perbromate
(NaBrO₄)
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Sodium-bound Resin
(Na⁺ form)

Click to download full resolution via product page

A diagram illustrating the synthesis of perbromic acid via protonation of sodium perbromate.

Decomposition Pathway
Perbromic acid is the most unstable of the halogen(VII) oxoacids and decomposes rapidly

upon standing.[1][5] The primary decomposition pathway involves the formation of bromic acid

(HBrO₃) and oxygen (O₂).[3][4] This decomposition is autocatalytic and can be catalyzed by

metal ions such as Ce⁴⁺ and Ag⁺.[1][3]

Decomposition of Perbromic Acid

2HBrO₄

(Perbromic Acid)

2HBrO₃
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The primary decomposition pathway of perbromic acid.

Applications in Research and Development
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Due to its high reactivity and instability, the industrial applications of perbromic acid are

limited.[2] Its use is primarily confined to laboratory settings for specialized applications.

Oxidizing Agent: It serves as a powerful oxidizing agent in synthetic organic chemistry,

particularly for reactions requiring a strong and aggressive oxidant.[2][6]

Synthesis of Perbromate Salts: Perbromic acid is used to produce various perbromate salts

by reacting it with a base.[1]

Surface Treatment: It has potential applications in the surface treatment of metals where

controlled oxidation is desired.[2][3]

Analytical Chemistry: In laboratory research, it can be used as a titrant or a standard

solution.[6]

Safety and Handling
Perbromic acid is a hazardous substance that must be handled with extreme caution.

Corrosivity: It is highly corrosive and can cause severe burns to the skin and eyes upon

contact.[1]

Inhalation: Inhalation of its vapors can be harmful and may cause respiratory irritation.[1]

Explosive Decomposition: Concentrated solutions can decompose explosively.[2]

Personal Protective Equipment (PPE): When handling perbromic acid, appropriate PPE,

including safety goggles, gloves, and a lab coat, is mandatory.[6] All work should be

conducted in a well-ventilated fume hood.[6]

Storage: It should be stored in a cool, well-ventilated area away from heat and ignition

sources.[2]

In case of accidental exposure, immediate medical attention is necessary.[2] Skin or eye

contact should be followed by flushing with copious amounts of water.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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